N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pentanamide

• IUPAC Name: N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pentanamide
• InChI: InChI=1S/C17H20N2O2S/c1-4-7-11-15(20)18-17-19(12-5-2)16-13(21-6-3)9-8-10-14(16)22-17/h2,8-10H,4,6-7,11-12H2,1,3H3
• InChI Key: ZIAYHYXIZLXPTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N=C1N(C2=C(C=CC=C2S1)OCC)CC#C
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pentanamide is a novel compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

• Synthesis and Cytotoxicity N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pentanamide and similar compounds have been synthesized and studied for their cytotoxic properties. One study focused on the unusual synthesis of N-[2-(Benzothiazol-2-Sulfonyl)-1-Ethoxyethoxy]- 5-(Benzothiazol-2-Ylsulfanyl)Pentanamidine, a related compound, which exhibited high cytotoxicity. This indicates potential applications in cancer research and treatment (Visnevska et al., 2012).

• Anticonvulsant and Neuroprotective Effects Derivatives of N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pentanamide have been evaluated for their anticonvulsant and neuroprotective effects. A study on N-(substituted benzothiazol-2-yl)amides found that certain derivatives displayed promising neuroprotective effects by lowering levels of specific biomarkers, hinting at potential applications in neurological disorder treatments (Hassan et al., 2012).

• Antibacterial and Antimicrobial Activity Research has been conducted on derivatives of N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pentanamide for their antimicrobial properties. A study synthesizing new substituted triazole fused with benzothiazoles, including similar compounds, revealed significant antibacterial activity against various bacterial strains, suggesting potential use in developing new antimicrobial agents (Bhagat, 2017).

• Corrosion Inhibition Benzothiazole derivatives, similar to N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pentanamide, have been studied for their corrosion inhibiting properties. A study on benzothiazole derivatives as corrosion inhibitors for carbon steel found these compounds to offer stability and high inhibition efficiency against steel corrosion, indicating potential industrial applications (Hu et al., 2016).

• Anthelmintic Properties Investigations into the anthelmintic properties of N-(4-Methoxyphenyl)Pentanamide, a similar compound, showed effectiveness against the nematode Toxocara canis, suggesting potential applications in treating infections caused by parasitic helminths (Silva et al., 2022).